Cas no 29103-59-1 (N-(3-(Benzylamino)phenyl)acetamide)

• Product Name: N-(3-(Benzylamino)phenyl)acetamide
• CAS No: 29103-59-1
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• CID: 267818
• PubChem ID: 120134
• Update Time: 2025-04-19

N-(3-(Benzylamino)phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-(Benzylamino)phenyl)acetamide
• Acetamide,N-[3-[(phenylmethyl)amino]phenyl]-
• N-[3-(Benzylamino)phenyl]acetamide
• 3'-(Benzylamino)acetanilide
• 3-(N-benzyl)-amino-acetanilide
• 3-Acetamido-N-benzylanilin
• AC1L3Q5T
• AC1Q5OAC
• CTK4G2727
• N-[3-[BENZYLAMINO]PHENYL]ACETAMIDE
• N-{3-[(phenylmethyl)amino]phenyl}acetamide
• SureCN1240649
• (3-acetylamino-phenyl)-benzylamine
• 3-Acetamido-N-benzylaniline
• NS00028631
• 29103-59-1
• N-[3-[(PHENYLMETHYL)AMINO]PHENYL]ACETAMIDE
• ZTGDAOSRFXNWKJ-UHFFFAOYSA-N
• Acetamide, N-(3-((phenylmethyl)amino)phenyl)-
• DTXSID3067441
• EINECS 249-437-0
• SCHEMBL1240649
• N-(3-((Phenylmethyl)amino)phenyl)acetamide
• AKOS000235920
• Acetamide, N-[3-[(phenylmethyl)amino]phenyl]-

• Inchi： 1S/C15H16N2O/c1-12(18)17-15-9-5-8-14(10-15)16-11-13-6-3-2-4-7-13/h2-10,16H,11H2,1H3,(H,17,18)
• InChI Key： ZTGDAOSRFXNWKJ-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=CC=CC(=C1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 240.12638
• Monoisotopic Mass: 240.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines